![molecular formula C16H24N2O B5809856 N-cycloheptyl-3-(dimethylamino)benzamide](/img/structure/B5809856.png)
N-cycloheptyl-3-(dimethylamino)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis The synthesis of similar N-substituted benzamide compounds often involves straightforward approaches that yield well-defined structures. For example, compounds with complex N-substituted groups have been synthesized, demonstrating the feasibility of creating diverse benzamide derivatives through crystallography and bioassay studies as potential enzyme inhibitors (Al-Hourani et al., 2016). The electrophilic cyclization technique, used for generating bis-N,N-dimethylamino derivatives, showcases the versatility in synthesizing benzamide analogs (Valle et al., 2005).
Molecular Structure Analysis Molecular structure determination is crucial for understanding the properties of these compounds. X-ray crystallography provides detailed insights into the arrangement of atoms within a molecule, as demonstrated in studies of similar benzamide derivatives. These analyses reveal the presence of various intermolecular interactions, which can significantly affect the compound's stability and reactivity (Kranjc et al., 2012).
Chemical Reactions and Properties Benzamide derivatives participate in a range of chemical reactions, demonstrating their versatility. For instance, certain N-substituted benzamides have shown potential as enzyme inhibitors in bioassay studies, underscoring their chemical reactivity and potential for biological applications (Karrouchi et al., 2020).
Physical Properties Analysis The physical properties of benzamide derivatives, such as solubility and crystal structure, are influenced by their molecular structure. Studies utilizing X-ray crystallography and spectroscopic methods provide a comprehensive understanding of these aspects, which are essential for predicting the behavior of these compounds in various environments (Gaware et al., 2023).
properties
IUPAC Name |
N-cycloheptyl-3-(dimethylamino)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O/c1-18(2)15-11-7-8-13(12-15)16(19)17-14-9-5-3-4-6-10-14/h7-8,11-12,14H,3-6,9-10H2,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLGDMMBGYBGNIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=CC(=C1)C(=O)NC2CCCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cycloheptyl-3-(dimethylamino)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.